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For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of 3-
[(Cyclohexanemethoxy)methyl]benzaldehyde, a unique benzaldehyde derivative. While a

specific CAS number is not publicly registered for this compound, indicating its novelty, this

document outlines its chemical identity, proposes a robust synthetic pathway, predicts its

physicochemical properties, and discusses its potential applications in medicinal chemistry and

materials science. The guide is intended to serve as a foundational resource for researchers

interested in the synthesis and utilization of novel substituted benzaldehydes.

Chemical Identity and Structural Elucidation
3-[(Cyclohexanemethoxy)methyl]benzaldehyde is an aromatic aldehyde characterized by a

benzaldehyde core substituted at the meta-position (C3) with a (cyclohexanemethoxy)methyl

group. This structure combines the reactive aldehyde functionality, a key building block in

organic synthesis, with a bulky, lipophilic cyclohexyl moiety, which can significantly influence

the molecule's steric and electronic properties.
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Table 1: Predicted Chemical Identifiers

Identifier Value

IUPAC Name 3-[(Cyclohexanemethoxy)methyl]benzaldehyde

Molecular Formula C₁₅H₂₀O₂

Molecular Weight 232.32 g/mol

Canonical SMILES O=Cc1cccc(COCC1CCCCC1)c1

Structural confirmation of a newly synthesized batch would rely on standard analytical

techniques, including ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR)

Spectroscopy. The expected spectral data would show characteristic peaks for the aldehyde

proton (~9.9-10.1 ppm in ¹H NMR), aromatic protons, and the aliphatic protons of the

cyclohexyl and methylene groups.

Proposed Synthetic Route: Williamson Ether
Synthesis
The most logical and efficient approach to synthesizing 3-
[(Cyclohexanemethoxy)methyl]benzaldehyde is via the Williamson ether synthesis.[1][2][3]

[4] This classic Sₙ2 reaction involves the nucleophilic substitution of a halide by an alkoxide.[1]

[2][3][4] In this proposed pathway, sodium cyclohexylmethoxide, formed by deprotonating

cyclohexylmethanol, acts as the nucleophile, attacking the electrophilic carbon of 3-

(bromomethyl)benzaldehyde.

Rationale for Reagent Selection
Starting Materials: 3-(Bromomethyl)benzaldehyde and Cyclohexylmethanol (CAS: 100-49-2)

are selected as they are commercially available and provide the necessary carbon skeleton.

[5][6] Cyclohexylmethanol is a primary alcohol, which is ideal for forming a sterically

unhindered alkoxide.[6]

Base: Sodium hydride (NaH) is a strong, non-nucleophilic base, perfect for the quantitative

deprotonation of cyclohexylmethanol to form the sodium alkoxide in situ.[1]
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Solvent: A polar aprotic solvent like N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide

(DMSO) is chosen to solvate the sodium cation, leaving the alkoxide anion highly

nucleophilic and accelerating the Sₙ2 reaction rate.[1][2][7]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the proposed synthesis.
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Step 1: Alkoxide Formation

Step 2: SN2 Reaction

Step 3: Workup & Purification
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Caption: Proposed workflow for the synthesis of 3-
[(Cyclohexanemethoxy)methyl]benzaldehyde.

Detailed Step-by-Step Protocol
Preparation: Under an inert nitrogen atmosphere, add cyclohexylmethanol (1.0 eq.) to a flask

containing anhydrous DMF.

Alkoxide Formation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (1.1 eq.,

60% dispersion in mineral oil) portion-wise. Stir the mixture at 0 °C for 30 minutes, then allow

it to warm to room temperature and stir for an additional hour until hydrogen gas evolution

ceases.

Sₙ2 Reaction: Cool the resulting sodium cyclohexylmethoxide solution back to 0 °C. Add a

solution of 3-(bromomethyl)benzaldehyde (1.05 eq.) in anhydrous DMF dropwise over 30

minutes.

Reaction Monitoring: Allow the reaction mixture to stir at room temperature. Monitor the

reaction progress by Thin Layer Chromatography (TLC) until the starting material is

consumed (typically 2-4 hours).

Workup: Carefully quench the reaction by slowly adding deionized water. Transfer the

mixture to a separatory funnel and extract three times with ethyl acetate.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. Purify the crude product by flash column

chromatography on silica gel to yield the pure 3-
[(Cyclohexanemethoxy)methyl]benzaldehyde.

Physicochemical Properties (Predicted)
The properties of the title compound can be inferred from its structure and comparison to

analogous compounds like 3-methylbenzaldehyde (m-tolualdehyde) and cyclohexylmethanol.

[5][6][8][9][10][11][12]

Table 2: Predicted Physicochemical Properties
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Property
Predicted
Value/Description

Rationale

Appearance
Colorless to pale yellow liquid.

[6]

Similar to many benzaldehyde

derivatives and

cyclohexylmethanol.[6]

Odor
Faint, sweet, possibly almond-

like aromatic odor.[13]

The benzaldehyde moiety is

responsible for the

characteristic odor.[13]

Boiling Point > 200 °C

Significantly higher than both

3-methylbenzaldehyde (~199

°C) and cyclohexylmethanol

(~181-187 °C) due to

increased molecular weight.[6]

[11]

Solubility

Sparingly soluble in water;

soluble in common organic

solvents (e.g., ethanol, ether,

acetone).[5][13]

The large, nonpolar cyclohexyl

and aromatic groups dominate,

limiting water solubility.[5][13]

Density ~1.0 - 1.1 g/mL at 25 °C

Expected to be slightly denser

than water, similar to other

aromatic aldehydes.

Potential Applications in Research and Drug
Development
Benzaldehyde and its derivatives are versatile intermediates in the chemical industry, with

applications ranging from fragrances to pharmaceuticals.[13][14] The unique structure of 3-
[(Cyclohexanemethoxy)methyl]benzaldehyde makes it a promising candidate for several

research areas.

As a Scaffold in Medicinal Chemistry
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The aldehyde group is a versatile handle for a wide range of chemical transformations,

including reductive amination, Wittig reactions, and the synthesis of Schiff bases and

chalcones.[15] These derivatives have shown a wide spectrum of biological activities, including

anti-inflammatory, anti-microbial, and anti-proliferative properties. The bulky cyclohexylmethoxy

group can serve as a lipophilic moiety to enhance membrane permeability or to probe steric

pockets in enzyme active sites.[16]

In Materials Science
Benzaldehyde derivatives are used in polymer chemistry to synthesize novel polymers with

specific properties.[15] The title compound could be incorporated into polymer backbones or

used as a precursor for resins and coatings, where the cyclohexyl group could enhance

thermal stability or modify the material's refractive index.[13]

Safety and Handling
While specific toxicity data for this compound is unavailable, it should be handled with the care

appropriate for a novel research chemical. General precautions for handling benzaldehyde

derivatives should be followed:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid contact with skin and eyes.[12]

Do not breathe vapor.[12]

Conclusion
3-[(Cyclohexanemethoxy)methyl]benzaldehyde represents an intriguing, yet-to-be-

commercialized chemical entity. This guide provides a robust, scientifically-grounded

framework for its synthesis via the Williamson ether synthesis. Its unique combination of a

reactive aldehyde and a bulky lipophilic group suggests significant potential as an intermediate

in the development of new pharmaceuticals and advanced materials. Further research is

warranted to fully characterize its properties and explore its utility in various scientific domains.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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